![molecular formula C19H21FN2O2 B4755650 1-(4-fluorophenyl)-4-(4-methoxy-3-methylbenzoyl)piperazine](/img/structure/B4755650.png)
1-(4-fluorophenyl)-4-(4-methoxy-3-methylbenzoyl)piperazine
Overview
Description
1-(4-fluorophenyl)-4-(4-methoxy-3-methylbenzoyl)piperazine, also known as pFPP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(4-fluorophenyl)-4-(4-methoxy-3-methylbenzoyl)piperazine is related to its binding to SERT. SERT is responsible for the reuptake of serotonin from the synaptic cleft, thereby regulating serotonin levels in the brain. This compound binds to SERT with high affinity, preventing the reuptake of serotonin and leading to an increase in serotonin levels in the synaptic cleft. This property is similar to that of many antidepressant drugs, which also inhibit the reuptake of serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are related to its binding to SERT and the resulting increase in serotonin levels. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. An increase in serotonin levels has been associated with antidepressant effects, as well as improvements in anxiety and other mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-fluorophenyl)-4-(4-methoxy-3-methylbenzoyl)piperazine for lab experiments is its selectivity for SERT. This property makes it a useful tool for studying the distribution and function of SERT in vivo. However, one limitation is that this compound is a relatively new compound, and its properties and applications are still being explored. This means that there is limited information available on its potential limitations and drawbacks.
Future Directions
There are many potential future directions for research on 1-(4-fluorophenyl)-4-(4-methoxy-3-methylbenzoyl)piperazine. One area of interest is the development of this compound as a new class of antidepressant drug. Another area is the use of this compound as a molecular probe for studying the distribution and function of SERT in vivo. Other potential directions include exploring the use of this compound in other areas of neuroscience research, such as addiction and neurodegenerative diseases.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its selectivity for SERT makes it a useful tool for studying the distribution and function of SERT in vivo, and its potential antidepressant properties make it a promising candidate for the development of new antidepressant drugs. Further research is needed to explore the full range of its properties and applications.
Scientific Research Applications
PFPP has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research is its use as a molecular probe for imaging studies. 1-(4-fluorophenyl)-4-(4-methoxy-3-methylbenzoyl)piperazine has been shown to bind selectively to the serotonin transporter (SERT), a protein that plays a crucial role in regulating serotonin levels in the brain. This property makes this compound a useful tool for studying the distribution and function of SERT in vivo.
Another area of research is the use of this compound as a potential therapeutic agent. SERT is a target for many antidepressant drugs, and this compound has been shown to have a similar binding profile to some of these drugs. This suggests that this compound may have antidepressant properties and could be developed as a new class of antidepressant drug.
properties
IUPAC Name |
[4-(4-fluorophenyl)piperazin-1-yl]-(4-methoxy-3-methylphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O2/c1-14-13-15(3-8-18(14)24-2)19(23)22-11-9-21(10-12-22)17-6-4-16(20)5-7-17/h3-8,13H,9-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIYYESJYCYDAQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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